molecular formula C11H14ClNO2 B6186555 [(furan-2-yl)methyl][(5-methylfuran-2-yl)methyl]amine hydrochloride CAS No. 1873567-01-1

[(furan-2-yl)methyl][(5-methylfuran-2-yl)methyl]amine hydrochloride

Cat. No. B6186555
CAS RN: 1873567-01-1
M. Wt: 227.7
InChI Key:
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Description

This compound is also known as Furan, 2-(2-furanylmethyl)-5-methyl- . It has a molecular formula of C10H10O2 and a molecular weight of 162.1852 . Other names for this compound include 2-Furfuryl-5-methylfuran, 2-(2-Furylmethyl)-5-methylfuran, and 5-Methyl-2-furfurylfuran .


Molecular Structure Analysis

The molecular structure of this compound consists of two furan rings with a methyl group attached to one of the rings . The 3D structure of the compound can be viewed using Java or Javascript .


Physical And Chemical Properties Analysis

The compound is a light yellow transparent liquid . It has a melting point of -22°C and a boiling point of 57°C at 13mmHg . The flash point is 59°C and the relative density is 1.0120 . It is soluble in water and organic solvents such as ethanol .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '[(furan-2-yl)methyl][(5-methylfuran-2-yl)methyl]amine hydrochloride' involves the reaction of furan-2-carbaldehyde with 5-methylfuran-2-carbaldehyde to form the corresponding imine, which is then reduced with sodium borohydride to yield the amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "Furan-2-carbaldehyde", "5-Methylfuran-2-carbaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Furan-2-carbaldehyde and 5-methylfuran-2-carbaldehyde are reacted in the presence of a suitable catalyst to form the corresponding imine.", "Step 2: The imine is then reduced with sodium borohydride to yield the amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the hydrochloride salt of the compound." ] }

CAS RN

1873567-01-1

Molecular Formula

C11H14ClNO2

Molecular Weight

227.7

Purity

95

Origin of Product

United States

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